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For researchers, scientists, and drug development professionals, the accurate detection of

ROS1 rearrangements in non-small cell lung cancer (NSCLC) is critical for guiding targeted

therapy. While fluorescence in situ hybridization (FISH) has traditionally been the gold standard

for identifying these rearrangements, immunohistochemistry (IHC) has emerged as a

promising, more accessible screening method. This guide provides a comprehensive

comparison of the performance of ROS1 IHC against FISH, specifically on cytology samples,

supported by experimental data and detailed protocols.

The diagnosis of NSCLC often relies on cytology specimens, such as those obtained from fine-

needle aspirations or bronchial brushings. Validating the use of IHC on these often limited

samples is crucial for its adoption in routine clinical practice. Studies have shown that ROS1

IHC can be a reliable screening tool, offering a faster and more cost-effective alternative to

FISH.

Performance Metrics: ROS1 IHC vs. FISH on
Cytology and Small Biopsy Samples
A key prospective study provides valuable insights into the performance of ROS1 IHC using the

Cell Signalling D4D6 antibody compared to the Vysis 6q22 Break Apart FISH probe on a cohort

of 95 cytology cell blocks and small biopsy samples from NSCLC patients.[1] The findings are

summarized below:
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Performance Metric ROS1 IHC vs. FISH

Concordance (Negative) 91/95 cases were negative by both methods

Concordance (Positive) 2/95 cases were positive by both methods

Discrepant Cases
2 cases were positive by FISH but negative by

IHC

Turnaround Time (IHC) 0 to 8 days

Turnaround Time (FISH) 9 to 42 days

In this study, for cases with sufficient material for both tests, the negative predictive value of

IHC was high, suggesting its utility as a screening tool to rule out the absence of a ROS1

rearrangement.[1] Another retrospective study comparing immunocytochemistry (ICC), FISH,

and Next-Generation Sequencing (NGS) on 131 cytological samples reported a sensitivity of

100% and a specificity of 87% for ROS1 ICC when compared to NGS.[2]

Experimental Workflow and Methodologies
The validation of ROS1 IHC against FISH on cytology samples typically follows a structured

workflow to ensure accurate and reproducible results.

Experimental workflow for validating ROS1 IHC against FISH.

Detailed Experimental Protocols
Below are detailed methodologies for ROS1 IHC and FISH adapted for cytology samples.

ROS1 Immunohistochemistry (IHC) Protocol for Cytology Cell Blocks

This protocol is based on the use of the Cell Signalling D4D6 antibody on a Ventana

BenchMark automated staining platform.

Specimen Preparation: Formalin-fixed, paraffin-embedded (FFPE) cell block sections are cut

at 4 µm and mounted on positively charged slides.

Deparaffinization and Rehydration: Slides are deparaffinized in xylene and rehydrated

through graded alcohols.
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Antigen Retrieval: Heat-induced epitope retrieval is performed using a CC1 buffer for 40

minutes at 100°C on the Ventana BenchMark instrument.

Primary Antibody Incubation: The ROS1 (D4D6) rabbit monoclonal antibody is diluted at 1:50

and incubated for 36 minutes at 37°C.

Detection System: The Ventana OptiView DAB IHC Detection Kit is used for visualization.

This includes an amplification step with the Ventana OptiView Amplification Kit.

Chromogen: Diaminobenzidine (DAB) is used as the chromogen, followed by counterstaining

with hematoxylin.

Interpretation: Staining is assessed based on intensity (weak, moderate, strong) and the

percentage of positive tumor cells. A diffuse, moderate-to-strong cytoplasmic staining is

typically considered positive.

ROS1 Fluorescence in Situ Hybridization (FISH) Protocol for Cytology Samples

This protocol is a general guideline for using a ROS1 break-apart probe, such as the Vysis

ROS1 Break Apart FISH Probe Kit.

Specimen Preparation: Cytology smears or sections from cell blocks are used. Slides are

pre-treated to remove cytoplasm and expose the nuclei.

Pre-treatment: Slides are deparaffinized (for cell blocks), followed by treatment with a pre-

treatment solution and protease digestion to permeabilize the cells.

Denaturation: The probe and target DNA on the slide are co-denatured at approximately 72-

75°C for 5-10 minutes.

Hybridization: The FISH probe is applied to the slide, which is then incubated overnight at

37°C in a humidified chamber to allow the probe to anneal to the target DNA.

Post-Hybridization Washes: Slides are washed in a stringent wash buffer (e.g., 0.4x SSC) at

an elevated temperature (e.g., 72°C) to remove non-specifically bound probe, followed by a

less stringent wash at room temperature.
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Counterstaining: The nuclei are counterstained with DAPI (4',6-diamidino-2-phenylindole).

Analysis: Slides are visualized using a fluorescence microscope with appropriate filters. A

positive result for a ROS1 rearrangement is indicated by the separation of the 5' (green) and

3' (orange) signals or the presence of an isolated 3' signal in a significant percentage of

tumor cells (typically >15%).

ROS1 Signaling Pathway
ROS1 gene rearrangements lead to the formation of fusion proteins with a constitutively active

kinase domain. This results in the activation of downstream signaling pathways that drive tumor

growth and proliferation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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